Cas no 1189466-17-8 (Saccharin-d4)
Saccharin-d4 is a deuterated analog of saccharin, where four hydrogen atoms are replaced with deuterium, enhancing its utility in analytical and research applications. This isotopically labeled compound is particularly valuable as an internal standard in mass spectrometry and NMR studies, ensuring precise quantification and minimizing interference in metabolic and pharmacokinetic analyses. Its high chemical purity and isotopic enrichment (>98%) guarantee reliable performance in trace-level detection. Saccharin-d4 is stable under standard laboratory conditions, making it suitable for long-term studies. Its compatibility with various solvents and matrices further broadens its applicability in pharmaceutical, environmental, and biochemical research.
Saccharin-d4 structure
Product Name:Saccharin-d4
CAS No:1189466-17-8
MF:C7H5NO3S
MW:187.20914721489
CID:1060833
PubChem ID:46782906
Update Time:2025-06-06
Saccharin-d4 Chemical and Physical Properties
Names and Identifiers
-
- Saccharin-d4
- 4,5,6,7-tetradeuterio-1,1-dioxo-1,2-benzothiazol-3-one
- Benzoic-d4 Sulfimide
- Benzosulfimide-d4
- Garantose-d4
- Glucid-d4
- Gluside-d4
- o-Benzosulfimide-d4
- o-Sulfobenzimide-d4
- Saccharimide-d4
- 1,2-Dihydro-2-ketobenzisosulfonazole-d4
- 1,2-Benzisothiazol-3(2H)-one-d4 1,1-Dioxide
- CS-0203536
- Saccharin-d4 (ring-d4)
- 2,3-dihydro(4,5,6,7-?H?)-1
- F91301
- 1189466-17-8
- HY-Y0272S
- (4,5,6,7-~2~H_4_)-1H-1lambda~6~,2-Benzothiazole-1,1,3(2H)-trione
- DTXSID50676138
- E?,2-benzothiazole-1,1,3-trione
-
- Inchi: 1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)/i1D,2D,3D,4D
- InChI Key: CVHZOJJKTDOEJC-RHQRLBAQSA-N
- SMILES: S1(C2C([2H])=C([2H])C([2H])=C([2H])C=2C(N1)=O)(=O)=O
Computed Properties
- Exact Mass: 187.02400
- Monoisotopic Mass: 187.02412118g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 75.11000
- LogP: 1.20990
Saccharin-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0203536-10mg |
Saccharin-d4 |
1189466-17-8 | 10mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0203536-1mg |
Saccharin-d4 |
1189466-17-8 | 1mg |
$0.0 | 2022-04-28 | ||
| TRC | S080803-1mg |
Saccharin-d4 |
1189466-17-8 | 1mg |
$ 298.00 | 2023-09-06 | ||
| TRC | S080803-10mg |
Saccharin-d4 |
1189466-17-8 | 10mg |
$ 2311.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472978-1mg |
Saccharin-d4, |
1189466-17-8 | 1mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472978-1 mg |
Saccharin-d4, |
1189466-17-8 | 1mg |
¥3,234.00 | 2023-07-10 | ||
| A2B Chem LLC | AE16112-1mg |
Saccharin-d4 |
1189466-17-8 | 1mg |
$415.00 | 2024-04-20 | ||
| MedChemExpress | HY-Y0272S-1mg |
Saccharin-d |
1189466-17-8 | 99.00% | 1mg |
¥3800 | 2025-04-16 |
Saccharin-d4 Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
1189466-17-8 (Saccharin-d4) Related Products
- 22094-62-8(6-Amino-1,1-dioxo-1,2-benzothiazol-3-one)
- 22094-61-7(5-amino-2,3-dihydro-1,2-benzothiazole-1,1,3-trione)
- 10332-51-1(1,2-Benzisothiazol-3(2H)-one,1,1-dioxide, potassium salt (1:1))
- 81-07-2(Saccharin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk